Cas no 17142-84-6 (6-Benzothiazolecarbonitrile,2-ethyl-)

6-Benzothiazolecarbonitrile,2-ethyl- structure
17142-84-6 structure
Product Name:6-Benzothiazolecarbonitrile,2-ethyl-
CAS No:17142-84-6
MF:C10H8N2S
MW:188.248920440674
CID:122129
PubChem ID:638563
Update Time:2025-04-18

6-Benzothiazolecarbonitrile,2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolecarbonitrile,2-ethyl-
    • 6-Benzothiazolecarbonitrile,2-ethyl-(8CI,9CI)
    • 2-ethyl-1,3-benzothiazole-6-carbonitrile
    • InChI=1/C10H8N2S/c1-2-10-12-8-4-3-7(6-11)5-9(8)13-10/h3-5H,2H2,1H
    • SCHEMBL6628366
    • 6-benzothiazolecarbonitrile, 2-ethyl-
    • 2-ethylbenzo[d]thiazole-6-carbonitrile
    • 17142-84-6
    • AT36696
    • Inchi: 1S/C10H8N2S/c1-2-10-12-8-4-3-7(6-11)5-9(8)13-10/h3-5H,2H2,1H3
    • InChI Key: RTRRDOOYJQCUQJ-UHFFFAOYSA-N
    • SMILES: S1C(CC)=NC2C=CC(C#N)=CC1=2

Computed Properties

  • Exact Mass: 188.04094
  • Monoisotopic Mass: 188.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 36.68
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